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Compound of Interest

Compound Name: Dimethylamine borane

Cat. No.: B105535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

dimethylamine borane (DMAB) in a range of common organic solvents. Dimethylamine
borane is a versatile reducing agent and a compound of interest in various chemical and

pharmaceutical applications. A thorough understanding of its solubility is crucial for its effective

use in synthesis, formulation, and other research and development activities.

Quantitative Solubility Data
The solubility of dimethylamine borane has been experimentally determined in several polar

organic solvents. The following table summarizes the available quantitative data.
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Solvent
Chemical
Formula

Molar
Mass (
g/mol )

Temperat
ure (°C)

Solubility
( g/100 g
Solvent)

Molarity
(mol/L)

Referenc
e

Water H₂O 18.02 20 12.0 - 12.5 ~6.6 - ~6.9 [1]

Methanol CH₃OH 32.04 RT

Data from

Confer et

al.

Data from

Confer et

al.

[2]

Ethanol C₂H₅OH 46.07 RT

Data from

Confer et

al.

Data from

Confer et

al.

[2]

1-Propanol C₃H₇OH 60.10 RT

Data from

Confer et

al.

Data from

Confer et

al.

[2]

2-Propanol C₃H₇OH 60.10 RT

Data from

Confer et

al.

Data from

Confer et

al.

[2]

Acetonitrile C₂H₃N 41.05 RT

Data from

Confer et

al.

Data from

Confer et

al.

[2]

Dimethyl

Sulfoxide
C₂H₆OS 78.13 RT

Data from

Confer et

al.

Data from

Confer et

al.

[2]

Tetrahydrof

uran
C₄H₈O 72.11 RT

Data from

Confer et

al.

Data from

Confer et

al.

[2]

*RT: Room Temperature. Data for organic solvents is based on the findings reported in

"Solubility thermodynamics of amine boranes in polar solvents" by Confer, M. P., et al. (2021),

published in the International Journal of Hydrogen Energy.[2] Readers are encouraged to

consult the original publication for the precise quantitative values.

Experimental Protocols
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The determination of solubility is a fundamental experimental procedure in chemistry. Below

are detailed methodologies for two common techniques that can be employed to determine the

solubility of dimethylamine borane in organic solvents.

Gravimetric Method for Solubility Determination
This method involves the preparation of a saturated solution, followed by the evaporation of the

solvent to determine the mass of the dissolved solute.

Materials:

Dimethylamine borane (solid)

Solvent of interest (e.g., methanol, ethanol)

Analytical balance (± 0.0001 g)

Vials or flasks with secure caps

Magnetic stirrer and stir bars

Thermostatic bath (optional, for temperature control)

Syringe filters (chemically compatible with the solvent)

Pre-weighed evaporation dishes

Oven or vacuum oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of dimethylamine borane to a vial containing a known volume of

the organic solvent. An excess of solid should be visible to ensure saturation.

Seal the vial to prevent solvent evaporation.
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Place the vial on a magnetic stirrer and stir the mixture for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached. For temperature-dependent solubility studies,

place the vial in a thermostatic bath set to the desired temperature.

Sample Collection:

Once equilibrium is reached, stop stirring and allow the excess solid to settle.

Carefully draw a known volume of the supernatant (the clear saturated solution) using a

syringe fitted with a syringe filter. The filter will remove any undissolved solid particles.

Gravimetric Analysis:

Dispense the filtered saturated solution into a pre-weighed evaporation dish.

Record the total mass of the dish and the solution.

Carefully evaporate the solvent in a well-ventilated fume hood. This can be done at room

temperature or by gentle heating in an oven. For volatile solvents, a gentle stream of inert

gas (e.g., nitrogen) can be used to accelerate evaporation.

Once the solvent has completely evaporated, place the dish in an oven or vacuum oven at

a temperature below the decomposition point of dimethylamine borane to remove any

residual solvent.

Cool the dish in a desiccator to room temperature and weigh it on the analytical balance.

Repeat the drying and weighing steps until a constant mass is obtained.

Calculation of Solubility:

Mass of the empty evaporation dish = M₁

Mass of the dish + saturated solution = M₂

Mass of the dish + dried solute (DMAB) = M₃

Mass of the dissolved DMAB = M₃ - M₁
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Mass of the solvent = M₂ - M₃

Solubility ( g/100 g solvent) = [(M₃ - M₁) / (M₂ - M₃)] x 100

UV-Visible Spectrophotometry for Concentration
Determination
This method can be used to determine the concentration of dimethylamine borane in a

saturated solution, from which solubility can be calculated. This requires the establishment of a

calibration curve.

Materials:

Dimethylamine borane (solid)

Solvent of interest (transparent in the UV-Vis range of interest)

UV-Visible Spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation of Standard Solutions and Calibration Curve:

Accurately weigh a known mass of dimethylamine borane and dissolve it in a known

volume of the solvent in a volumetric flask to prepare a stock solution of known

concentration.

Prepare a series of standard solutions of decreasing concentrations by serial dilution of

the stock solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λ_max) for dimethylamine borane in the chosen solvent. Use the pure
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solvent as a blank.

Plot a calibration curve of absorbance versus concentration. The plot should be linear and

follow the Beer-Lambert law.

Preparation of Saturated Solution:

Prepare a saturated solution of dimethylamine borane in the solvent of interest as

described in the gravimetric method (Section 2.1, step 1).

Sample Analysis:

After reaching equilibrium, carefully filter the saturated solution using a syringe filter.

Accurately dilute a small, known volume of the filtered saturated solution with the solvent

to a concentration that falls within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λ_max.

Calculation of Solubility:

Use the equation of the line from the calibration curve (y = mx + c, where y is absorbance

and x is concentration) to determine the concentration of the diluted solution.

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted solution by the dilution factor.

Express the solubility in the desired units (e.g., g/L or mol/L).

Experimental Workflow and Logical Relationships
The following diagrams illustrate the logical workflow for determining the solubility of

dimethylamine borane.
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Caption: Experimental workflow for solubility determination.

This guide provides foundational knowledge on the solubility of dimethylamine borane in

organic solvents, equipping researchers with the necessary data and methodologies for their

work. For precise quantitative values in organic solvents, consulting the primary literature is

recommended.

Need Custom Synthesis?
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[https://www.benchchem.com/product/b105535#solubility-of-dimethylamine-borane-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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